![molecular formula C9H12ClNO2 B3052545 [3-(Aminomethyl)phenyl]acetic acid hydrochloride CAS No. 42288-55-1](/img/structure/B3052545.png)
[3-(Aminomethyl)phenyl]acetic acid hydrochloride
Overview
Description
“[3-(Aminomethyl)phenyl]acetic acid hydrochloride” is a chemical compound with the molecular formula C9H12ClNO2 . It is commonly used as a reagent in Suzuki-Miyaura coupling reactions, where it can be used to form C-C bonds by the reaction with aryl or vinyl halides .
Molecular Structure Analysis
The molecular structure of “[3-(Aminomethyl)phenyl]acetic acid hydrochloride” is represented by the InChI code1S/C9H11NO2.ClH/c10-6-8-3-1-2-7 (4-8)5-9 (11)12;/h1-4H,5-6,10H2, (H,11,12);1H . The compound has a molecular weight of 201.65 . Physical And Chemical Properties Analysis
“[3-(Aminomethyl)phenyl]acetic acid hydrochloride” has a molecular weight of 201.65 . The compound’s InChI code is1S/C9H11NO2.ClH/c10-6-8-3-1-2-7 (4-8)5-9 (11)12;/h1-4H,5-6,10H2, (H,11,12);1H .
Scientific Research Applications
Analytical Applications
A study developed a sensitive method for determining amino compounds using a condensation reaction with fluorescence detection. Amines were derivatized to their acidamides with a labeling reagent, showing rapid and smooth coupling reactions in acetonitrile in the presence of a base catalyst. The labeled derivatives were analyzed by high-performance liquid chromatography and identified by mass spectrometry, demonstrating high stability and sensitivity for the analysis of aliphatic amines in real wastewater and biological samples (You et al., 2006).
Synthesis and Characterization
Research focused on the reaction of 3-phenyl-3-aminoquinoline-2,4-diones with alkyl or aryl isothiocyanates led to the formation of novel compounds. These compounds were characterized by spectral data and single crystal X-ray diffraction, revealing insights into their structure and potential applications in various chemical synthesis processes (Klásek et al., 2010).
Antioxidant Activities
A study on the synthesis and anti-oxidation activities of (3-Hydroxy-4-methoxy phenyl) acetic acid, which shares structural similarities with “[3-(Aminomethyl)phenyl]acetic acid hydrochloride,” showed significant anti-oxidation activities. The synthesis method was highlighted for its environmental friendliness and potential for easy popularization (Ren, 2004).
Antimicrobial Activities
Another study synthesized novel compounds from 2-[(2,6-dichlorophenyl)amino]phenyl acetic acid and evaluated their antimicrobial activity. Certain compounds demonstrated promising results against various bacterial strains, indicating potential applications in antimicrobial treatments (Patel & Shaikh, 2011).
Safety and Hazards
properties
IUPAC Name |
2-[3-(aminomethyl)phenyl]acetic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2.ClH/c10-6-8-3-1-2-7(4-8)5-9(11)12;/h1-4H,5-6,10H2,(H,11,12);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YTUPIGITZDEVCJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)CN)CC(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
42288-55-1 |
Source
|
| Record name | Benzeneacetic acid, 3-(aminomethyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=42288-55-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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